molecular formula C6H12ClF2NO B6214458 3-(aminomethyl)-1-(difluoromethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers CAS No. 2728195-38-6

3-(aminomethyl)-1-(difluoromethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers

Cat. No. B6214458
CAS RN: 2728195-38-6
M. Wt: 187.6
InChI Key:
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Description

3-(aminomethyl)-1-(difluoromethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers is a useful research compound. Its molecular formula is C6H12ClF2NO and its molecular weight is 187.6. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-1-(difluoromethyl)cyclobutan-1-ol hydrochloride involves the reaction of a cyclobutanone derivative with an amine and a difluoromethylating agent, followed by hydrolysis and salt formation.", "Starting Materials": [ "Cyclobutanone", "Methylamine", "Difluoromethylating agent (e.g. difluoromethyl iodide)", "Hydrochloric acid", "Sodium hydroxide", "Solvents (e.g. ethanol, dichloromethane)" ], "Reaction": [ "Cyclobutanone is reacted with methylamine in the presence of a base (e.g. sodium hydroxide) to form the corresponding imine intermediate.", "The imine intermediate is then reacted with a difluoromethylating agent (e.g. difluoromethyl iodide) to introduce the difluoromethyl group.", "The resulting intermediate is then hydrolyzed with an acid (e.g. hydrochloric acid) to form the corresponding alcohol.", "The alcohol is then converted to its hydrochloride salt by treatment with hydrochloric acid." ] }

CAS RN

2728195-38-6

Molecular Formula

C6H12ClF2NO

Molecular Weight

187.6

Purity

95

Origin of Product

United States

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